Cas no 3796-70-1 ((E)-6,10-Dimethylundeca-5,9-dien-2-one)
3796-70-1 structure
Product Name:(E)-6,10-Dimethylundeca-5,9-dien-2-one
CAS No:3796-70-1
Molecular Formula:C13H22O
Molecular Weight:194.3132
MDL:MFCD00008910
CID:44500
(E)-6,10-Dimethylundeca-5,9-dien-2-one Properties
Names and Identifiers
-
- 6,10-Dimethylundeca-5,9-dien-2-one
- Geranyl Acetane
- 6,10-Dimethyl-5,9-undecadien-2-one, mixed isomers
- Geranylacetone
- 2,6-Dimethyl-2,6-undecadiene-10-one
- 6,10-dimethyl-2-oxo-5,9-undecadiene
- 6,10-dimethyl-undeca-5,9-dien-2-one
- geranylacetic acid methyl ester
- methyl geranylacetate
- Methyl-5,9-dimethyl-deca-4,8-dienoat
- trans-Geranylessigsaeuremethylester
- (E)-6,10-Dimethylundeca-5,9-dien-2-one
- (E)-Geranylacetone
- 香叶基丙酮
- Geranyl acetone
- trans-Geranylacetone
- Geranylacetone, trans-
- Dihydropseudoionone
- 9B7RY79U9Z
- 2,6-Dimethyl-2,6-undecadien-2-one, trans-
- 6,10-Dimethyl-5,9-undecadien-2-one, trans-
- HNZUNIKWNYHEJJ-FM
- 6,10-Dimethyl-5,9-undecadien-2-one
- 6,10-Dimethyl-5,9-undecad
-
- MDL： MFCD00008910
- InChIKey： HNZUNIKWNYHEJJ-FMIVXFBMSA-N
- Inchi： 1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9+
- SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]
- BRN： 1722277
Computed Properties
- Exact Mass: 194.16700
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 6
- Monoisotopic Mass: 194.167
- Heavy Atom Count: 14
- Complexity: 230
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 17.1
Experimental Properties
- LogP: 4.04830
- PSA: 17.07000
- Refractive Index: 1.467
- Boiling Point: 254-258 ºC
- Flash Point: >110 ºC
- FEMA: 3542
- Color/Form: Liquid
- Density: 0.873
(E)-6,10-Dimethylundeca-5,9-dien-2-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003R7R-5g |
cis,trans-Geranylacetone |
3796-70-1 | 98% (Mixture of isomers) | 5g |
$6.00 | 2025-02-20 | |
| A2B Chem LLC | AB74439-5g |
Geranylacetone |
3796-70-1 | 98% (Mixture of isomers) | 5g |
$6.00 | 2024-04-20 | |
| Aaron | AR003RG3-5g |
cis,trans-Geranylacetone |
3796-70-1 | 98% | 5g |
$6.00 | 2025-01-22 | |
| Ambeed | A423915-5g |
(E)-6,10-Dimethylundeca-5,9-dien-2-one |
3796-70-1 | 98% (Mixture of isomers) | 5g |
$7.0 | 2025-03-01 | |
| Chemenu | CM344104-25g |
Geranylacetone |
3796-70-1 | 95%+ | 25g |
$86 | 2023-02-02 | |
| eNovation Chemicals LLC | D760093-100g |
cis,trans-Geranylacetone |
3796-70-1 | 98% | 100g |
$190 | 2022-05-25 | |
| S e l l e c k ZHONG GUO | E2152-25mg |
Geranylacetone |
3796-70-1 | 25mg |
￥892.94 | |||
| TargetMol Chemicals | T7920-100 mg |
Geranylacetone |
3796-70-1 | 98% | 100MG |
￥ 190 | ||
| TRC | D472493-500mg |
(E)-6,10-Dimethylundeca-5,9-dien-2-one |
3796-70-1 | 500mg |
$ 55.00 | 2023-01-11 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G303605-25g |
(E)-6,10-Dimethylundeca-5,9-dien-2-one |
3796-70-1 | 98%（mixture of cis and trans ） | 25g |
¥173.90 | 2023-09-02 |
(E)-6,10-Dimethylundeca-5,9-dien-2-one Suppliers
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3796-70-1 ((E)-6,10-Dimethylundeca-5,9-dien-2-one) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3796-70-1)(E)-6,10-Dimethylundeca-5,9-dien-2-one
Purity:99%
Quantity:500g
Price($):267.0